Cas no 30895-05-7 (1,3,5-Triazine,2,4,6-tris(2-methylpropoxy)-)

• Product Name: 1,3,5-Triazine,2,4,6-tris(2-methylpropoxy)-
• CAS No: 30895-05-7
• MF: C₁₅H₂₇N₃O₃
• MW: 297.39318394661
• CID: 319723
• Update Time: 2024-01-28

1,3,5-Triazine,2,4,6-tris(2-methylpropoxy)- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine,2,4,6-tris(2-methylpropoxy)-
• 2,4,6-TRIISOBUTOXY-S-TRIAZINE
• 1,3,5-Triazine, 2,4,6-tris(2-methylpropoxy)-

• Inchi： 1S/C15H27N3O3/c1-10(2)7-19-13-16-14(20-8-11(3)4)18-15(17-13)21-9-12(5)6/h10-12H,7-9H2,1-6H3
• InChI Key： HFXMGRJEBSTXSS-UHFFFAOYSA-N
• SMILES： N1=C(OCC(C)C)N=C(OCC(C)C)N=C1OCC(C)C

Computed Properties

• Exact Mass: 297.20541
• Monoisotopic Mass: 297.205242
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 9
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.4

Experimental Properties

• Density: 1.022
• Melting Point: 37 °C
• Boiling Point: 393.1°C at 760 mmHg
• Flash Point: 142.7°C
• Refractive Index: 1.476
• PSA: 66.36
• pka: 1.79±0.10(Predicted)